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Compound of Interest

Compound Name: FMOC-D-TYR(ME)-OH

CAS No.: 201335-88-8

Cat. No.: B557605

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 9-fluorenylmethyloxycarbonyl (Fmoc)-

protected amino acid derivatives, essential building blocks in modern solid-phase peptide

synthesis (SPPS). A thorough understanding of their properties, synthesis, and application is

critical for the successful generation of high-purity peptides for research, diagnostics, and

therapeutic development.

Core Principles of Fmoc Solid-Phase Peptide
Synthesis (SPPS)
Fmoc SPPS is the most widely used method for synthesizing peptides due to its mild reaction

conditions and versatility. The process involves the stepwise addition of amino acids to a

growing peptide chain that is anchored to an insoluble solid support (resin). The fundamental

principles of this methodology are:

Nα-Fmoc Protection: The α-amino group of each amino acid is protected by the base-labile

Fmoc group. This prevents unwanted reactions during the coupling step, ensuring the
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sequential addition of amino acids in the desired order.

Side-Chain Protection: Reactive side chains of certain amino acids are protected by acid-

labile groups to prevent their interference during peptide synthesis. These protecting groups

are designed to be stable under the basic conditions used for Fmoc group removal.

Solid Support (Resin): The synthesis starts with an inert solid support, typically polystyrene

beads functionalized with a linker. The choice of resin dictates the C-terminal functionality of

the final peptide, such as a carboxylic acid or an amide.

Orthogonality: The Fmoc strategy employs an orthogonal protection scheme. The temporary

Nα-Fmoc group is removed by a mild base (e.g., piperidine), while the permanent side-chain

protecting groups are cleaved at the end of the synthesis using a strong acid (e.g.,

trifluoroacetic acid - TFA).

Physicochemical Properties of Fmoc-Amino Acids
The physical and chemical properties of Fmoc-protected amino acids are crucial for their

handling, storage, and reactivity during peptide synthesis.
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Fmoc-Amino Acid Molecular Weight ( g/mol ) Melting Point (°C)

Fmoc-Ala-OH 311.34 143-146

Fmoc-Arg(Pbf)-OH 648.78 130-135

Fmoc-Asn(Trt)-OH 596.68 175-180

Fmoc-Asp(OtBu)-OH 411.46 148-152

Fmoc-Cys(Trt)-OH 585.72 170-175

Fmoc-Gln(Trt)-OH 610.71 185-190

Fmoc-Glu(OtBu)-OH 425.49 145-149

Fmoc-Gly-OH 297.31 172-176

Fmoc-His(Trt)-OH 619.71 155-160

Fmoc-Ile-OH 353.42 143-147

Fmoc-Leu-OH 353.42 133-137

Fmoc-Lys(Boc)-OH 468.55 120-125

Fmoc-Met-OH 371.45 128-132

Fmoc-Phe-OH 387.44 182-186

Fmoc-Pro-OH 337.38 112-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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